ent-8-iso-15(S)-Prostaglandin F2α-d9

• Molecular Formula: C20H25D9O5
• Molecular Weight: 363.5
• InChI: InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17-,18+,19-/m0/s1/i1D3,2D2,3D2,6D2
• InChI Key: PXGPLTODNUVGFL-DRHDCUJXSA-N
• SMILES: O[C@H](C[C@H](O)[C@H]1/C=C/[C@@H](O)CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])[C@@H]1C/C=CCCCC(O)=O
• synonyms: ent-8-iso-PGF2α-d9; ent-15-epi-F2t-Isoprostane-d9

Description

ent-8-iso-15(S)-Prostaglandin F2α-d9 (ent-8(S)-15-epi-PGF2α-d9) contains nine deuterium atoms at the 17, 17/', 18, 18/', 19, 19/', 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of ent-8-iso-15(S)-PGF2α by GC- or LC-mass spectrometry. Isoprostanes are produced by the non-enzymatic, free radical peroxidation of phospholipid-esterified arachidonic acid. They have been used as biomarkers of oxidative stress, but they also have been found to have potent biological activity. ent-8-iso-15(S)-PGF2α is a potent vasoconstrictor of porcine retinal and brain microvessels with EC50 values of 15 and 24 nM, respectively. This isoprostane is about ten-fold more potent than 8-iso-PGF2α in a whole blood platelet aggregation inhibition assay.

Scientific Research Applications

Isoprostaglandin and Vascular Function

Isoprostaglandin F2α type-III, a form of isoprostaglandin (similar to ent-8-iso-15(S)-Prostaglandin F2α-d9), affects vascular function. Studies have shown that it induces contractions in human internal mammary arteries. These effects were modulated by the thromboxane A2 receptor antagonist and cyclooxygenase inhibitors, suggesting a complex interaction with vascular smooth muscle function (Cracowski et al., 2000).

Role in Hypertensive Nephropathy

8-iso-Prostaglandin F2α, related to this compound, is linked to hypertensive nephropathy. It reflects oxidative stress (OS) levels in vivo and indicates the degree of renal injury. This association offers insights into the challenging clinical treatment of hypertensive nephropathy and its connection to 8-iso-Prostaglandin F2α levels (Liu Shuhua, 2010).

Assessment of Oxidative Stress

F2-Isoprostanes like 8-iso-Prostaglandin F2α, closely related to this compound, are pivotal in assessing oxidative stress. The identification of their major urinary metabolites, such as 2,3-dinor-5,6-dihydro-8-iso-Prostaglandin F2α, has been crucial for developing methods to evaluate oxidative stress status in humans (Roberts et al., 1996).

Implications in Cardiovascular Health

Elevated levels of urinary F2-isoprostanes, including 8-iso-Prostaglandin F2α, suggest a potential connection to cardiovascular health. Studies indicate that higher levels of these compounds are associated with increased cardiovascular mortality, particularly in postmenopausal women, implying a link to the pathophysiology of cardiovascular diseases (Roest et al., 2008).